Cas no 739329-00-1 (3-(chloromethyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(chloromethyl)-N,N-dimethylpyridin-2-amine
• CAS No: 739329-00-1
• MF: C₈H₁₁ClN₂
• MW: 170.639340639114
• CID: 6183873
• PubChem ID: 13537514
• Update Time: 2025-07-22

3-(chloromethyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-N,N-dimethylpyridin-2-amine
• 739329-00-1
• EN300-1258013
• AKOS010507388
• SCHEMBL10865963

• Inchi： 1S/C8H11ClN2/c1-11(2)8-7(6-9)4-3-5-10-8/h3-5H,6H2,1-2H3
• InChI Key： SRMDNMUDJZJTMI-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CN=C1N(C)C

Computed Properties

• Exact Mass: 170.0610761g/mol
• Monoisotopic Mass: 170.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 16.1Ų

Additional information on 3-(chloromethyl)-N,N-dimethylpyridin-2-amine

Professional Introduction to Compound with CAS No. 739329-00-1 and Product Name: 3-(chloromethyl)-N,N-dimethylpyridin-2-amine

The compound with the CAS number 739329-00-1 and the product name 3-(chloromethyl)-N,N-dimethylpyridin-2-amine represents a significant area of interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of a chloromethyl group and a dimethylpyridin-2-amine moiety suggests a versatile chemical entity that could serve as a valuable intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, with pyridine derivatives playing a pivotal role in drug discovery. The 3-(chloromethyl)-N,N-dimethylpyridin-2-amine structure combines the advantageous properties of both the pyridine ring and the chloromethyl substituent, which can facilitate various chemical transformations. These transformations are crucial for modifying the compound's pharmacophoric features, thereby tailoring its biological activity. The dimethylamino group further enhances its reactivity, making it an attractive candidate for further functionalization.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of bioactive molecules. The chloromethyl group is particularly noteworthy, as it can undergo nucleophilic substitution reactions to introduce diverse functional groups, thereby expanding the compound's utility in drug design. This reactivity has been leveraged in various synthetic strategies to develop molecules with enhanced binding affinity and selectivity towards biological targets. For instance, recent studies have demonstrated the use of such chloromethyl-substituted pyridines in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Moreover, the N,N-dimethylpyridin-2-amine moiety contributes to the compound's overall solubility and bioavailability, which are essential factors in pharmaceutical development. The pyridine ring itself is known for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making it a preferred scaffold in drug design. The dimethylation at the nitrogen atom further stabilizes the compound and enhances its metabolic stability, which is crucial for ensuring prolonged activity in vivo.

Recent advancements in computational chemistry have also highlighted the importance of understanding the electronic properties of such compounds. The 3-(chloromethyl)-N,N-dimethylpyridin-2-amine structure can be modeled using density functional theory (DFT) to predict its interaction with biological targets. These computational studies have provided valuable insights into how modifications at different positions of the molecule can influence its binding affinity and selectivity. For example, studies have shown that subtle changes in the electronic environment around the nitrogen atoms can significantly alter the compound's interaction with enzymes and receptors.

The practical applications of this compound extend beyond academic research. In industrial settings, it serves as a key intermediate in large-scale syntheses of pharmaceuticals. Its versatility allows chemists to explore multiple synthetic pathways, each offering unique advantages depending on the desired outcome. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at various positions on the pyridine ring, expanding the compound's structural diversity.

The role of this compound in drug discovery is further underscored by its potential use in combinatorial chemistry libraries. By systematically varying different functional groups on its core structure, researchers can generate libraries of compounds that can be screened for biological activity. This approach has been particularly successful in identifying novel leads for treating neurological disorders, where precise targeting is essential.

In conclusion, 3-(chloromethyl)-N,N-dimethylpyridin-2-amine represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an ideal starting point for developing novel therapeutic agents with improved efficacy and selectivity. As computational methods continue to advance, our ability to predict and optimize the biological activity of such compounds will only improve, paving the way for more effective treatments for a wide range of diseases.